Repandiol Repandiol Repandiol belongs to the class of organic compounds known as epoxides. Epoxides are compounds containing a cyclic ether with three ring atoms(one oxygen and two carbon atoms). Repandiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, repandiol is primarily located in the cytoplasm. Outside of the human body, repandiol can be found in mushrooms. This makes repandiol a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 147921-90-2
VCID: VC21141183
InChI: InChI=1S/C10H10O4/c11-5-9-7(13-9)3-1-2-4-8-10(6-12)14-8/h7-12H,5-6H2
SMILES: C(C1C(O1)C#CC#CC2C(O2)CO)O
Molecular Formula: C10H10O4
Molecular Weight: 194.18 g/mol

Repandiol

CAS No.: 147921-90-2

Cat. No.: VC21141183

Molecular Formula: C10H10O4

Molecular Weight: 194.18 g/mol

* For research use only. Not for human or veterinary use.

Repandiol - 147921-90-2

Specification

Description Repandiol belongs to the class of organic compounds known as epoxides. Epoxides are compounds containing a cyclic ether with three ring atoms(one oxygen and two carbon atoms). Repandiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, repandiol is primarily located in the cytoplasm. Outside of the human body, repandiol can be found in mushrooms. This makes repandiol a potential biomarker for the consumption of this food product.
CAS No. 147921-90-2
Molecular Formula C10H10O4
Molecular Weight 194.18 g/mol
IUPAC Name [3-[4-[3-(hydroxymethyl)oxiran-2-yl]buta-1,3-diynyl]oxiran-2-yl]methanol
Standard InChI InChI=1S/C10H10O4/c11-5-9-7(13-9)3-1-2-4-8-10(6-12)14-8/h7-12H,5-6H2
Standard InChI Key BQWDCZPSFPXRCB-UHFFFAOYSA-N
SMILES C(C1C(O1)C#CC#CC2C(O2)CO)O
Canonical SMILES C(C1C(O1)C#CC#CC2C(O2)CO)O
Melting Point 168-169°C

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